Cas no 292064-98-3 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide
• CAS No: 292064-98-3
• MF: C₂₇H₂₁N₅O₃S
• MW: 495.552344083786
• CID: 1440621
• PubChem ID: 1212428
• Update Time: 2025-10-15

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide,N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-2-phenyl-
• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-2-phenylquinoline-4-carboxamide
• EU-0005127
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-2-phenylquinoline-4-carboxamide
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2-phenylquinoline-4-carboxamide
• SMSF0014523
• 292064-98-3
• ChemDiv1_003608
• Oprea1_125589
• HMS2530A15
• AJ-292/14924077
• AKOS003261180
• CBMicro_004325
• SMR000194241
• HMS597D22
• CHEMBL1413872
• CB06211
• BIM-0004221.P001
• STK059230
• MLS000572280
• F1750-0037
• N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenyl-4-quinolinecarboxamide

• Inchi： 1S/C27H21N5O3S/c1-18-15-16-28-27(29-18)32-36(34,35)21-13-11-20(12-14-21)30-26(33)23-17-25(19-7-3-2-4-8-19)31-24-10-6-5-9-22(23)24/h2-17H,1H3,(H,30,33)(H,28,29,32)
• InChI Key： NAZFWHXRWCRTJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 495.13673
• Monoisotopic Mass: 495.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 113.94

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 292064-98-3, known as N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline moiety with a sulfamoylphenyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a targeted therapeutic agent in the treatment of chronic diseases, particularly those involving inflammation and oxidative stress. Researchers have demonstrated that the molecule exhibits potent anti-inflammatory properties due to its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to conventional treatments.

In addition to its anti-inflammatory effects, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide has also shown remarkable antioxidant activity. This is attributed to its ability to scavenge free radicals and neutralize reactive oxygen species (ROS), which are major contributors to cellular damage and aging. Preclinical studies have indicated that the compound could play a pivotal role in preventing age-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the quinoline derivative, followed by the introduction of the sulfamoylphenyl group through nucleophilic substitution reactions. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product. These synthetic strategies have been detailed in recent publications, providing valuable insights for researchers aiming to replicate or modify the molecule for specific applications.

One of the most exciting developments surrounding this compound is its potential application in cancer therapy. Emerging research has shown that N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. For instance, studies have demonstrated its ability to suppress the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in cancer cell survival and proliferation.

Furthermore, this compound has exhibited synergistic effects when used in combination with conventional chemotherapeutic agents. By enhancing the efficacy of existing treatments while reducing their toxic side effects, it holds promise as an adjunct therapy for cancer patients. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, marking a significant milestone in its development as a therapeutic agent.

In terms of structural analysis, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide features a complex arrangement of functional groups that contribute to its biological activity. The quinoline ring system provides stability and enhances bioavailability, while the sulfamoyl group introduces hydrogen bonding capabilities that facilitate interactions with target proteins. The presence of aromatic rings further enhances its pharmacokinetic properties, making it an ideal candidate for drug delivery systems.

The discovery and development of this compound have been made possible by advancements in computational chemistry and high-throughput screening techniques. Researchers have utilized molecular docking simulations to predict binding affinities with target proteins, enabling rapid optimization of lead compounds. These computational tools have significantly accelerated the drug discovery process, bringing this promising molecule closer to clinical application.

As interest in natural product-derived compounds continues to grow, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-phenylquinoline-4-carboxamide stands out as a prime example of how synthetic chemistry can be leveraged to create innovative therapeutic agents. Its versatile structure and diverse biological activities make it a valuable addition to the arsenal of modern medicine.